1-(3-fluorobenzoyl)-4-(4-phenylcyclohexyl)piperazine
Overview
Description
1-(3-fluorobenzoyl)-4-(4-phenylcyclohexyl)piperazine, also known as 3-FMC, is a psychoactive substance that belongs to the piperazine class of compounds. It is a designer drug that has gained popularity among recreational drug users due to its euphoric and stimulating effects. However, 3-FMC is also a subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(3-fluorobenzoyl)-4-(4-phenylcyclohexyl)piperazine is not fully understood. However, it is believed to work by increasing the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. This leads to the stimulation of the reward pathway, which is responsible for the feelings of pleasure and euphoria associated with drug use.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound include increased heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids into the bloodstream, which provides energy for the body to function. Additionally, this compound can lead to the release of stress hormones such as cortisol, which can have negative effects on the body over time.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(3-fluorobenzoyl)-4-(4-phenylcyclohexyl)piperazine in lab experiments include its ability to stimulate the reward pathway in the brain, which can be useful in studying addiction and other mental health disorders. However, the limitations of using this compound include its potential for abuse and the lack of research on its long-term effects.
Future Directions
There are several future directions for research on 1-(3-fluorobenzoyl)-4-(4-phenylcyclohexyl)piperazine. One area of interest is its potential as a cognitive enhancer, particularly in the treatment of cognitive decline associated with aging. Another area of interest is its potential as a treatment for drug addiction, as it may be able to reduce the cravings and withdrawal symptoms associated with drug use. Additionally, more research is needed to fully understand the long-term effects of this compound on the brain and body.
Scientific Research Applications
1-(3-fluorobenzoyl)-4-(4-phenylcyclohexyl)piperazine has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other mental health disorders. It has also been investigated for its potential as a cognitive enhancer and as a treatment for drug addiction. However, more research is needed to fully understand the therapeutic potential of this compound.
properties
IUPAC Name |
(3-fluorophenyl)-[4-(4-phenylcyclohexyl)piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27FN2O/c24-21-8-4-7-20(17-21)23(27)26-15-13-25(14-16-26)22-11-9-19(10-12-22)18-5-2-1-3-6-18/h1-8,17,19,22H,9-16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGYDLSASUHAFIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=CC=CC=C2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(1,3-dihydro-2H-isoindol-2-yl)phenyl]acetamide](/img/structure/B3464114.png)
![5-iodo-2-[(2-methyl-3-furoyl)amino]benzoic acid](/img/structure/B3464124.png)
![N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(2-phenylethyl)-N~1~-(2-pyridinylmethyl)glycinamide](/img/structure/B3464134.png)
![2-[4-(2,4-dichlorobenzoyl)-1-piperazinyl]-6-nitro-1,3-benzothiazole](/img/structure/B3464141.png)
![4-{[5-(4-bromophenyl)-2-oxo-3(2H)-furanylidene]methyl}-2-ethoxyphenyl acetate](/img/structure/B3464148.png)
![2-ethoxy-4-{[5-(4-methylphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate](/img/structure/B3464156.png)
![2-({[(4-chlorophenyl)amino]carbonyl}amino)-N-(2-furylmethyl)benzamide](/img/structure/B3464168.png)
![1-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-piperidinamine](/img/structure/B3464189.png)
![1-[(4-chlorophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine](/img/structure/B3464196.png)
![1-(3-fluorobenzoyl)-4-[4-(trifluoromethyl)benzyl]piperazine](/img/structure/B3464198.png)